Cas no 1520143-87-6 (2,2-Dimethyl-3-phenoxycyclobutan-1-one)

• Product Name: 2,2-Dimethyl-3-phenoxycyclobutan-1-one
• CAS No: 1520143-87-6
• MF: C₁₂H₁₄O₂
• MW: 190.238363742828
• CID: 4603695
• Update Time: 2025-06-09

2,2-Dimethyl-3-phenoxycyclobutan-1-one Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-3-phenoxycyclobutan-1-one
• Z2028236533
• 2,2-Dimethyl-3-phenoxycyclobutan-1-one

• Inchi： 1S/C12H14O2/c1-12(2)10(13)8-11(12)14-9-6-4-3-5-7-9/h3-7,11H,8H2,1-2H3
• InChI Key： RYZGTHNBUVZXMV-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)C1CC(C1(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 227
• XLogP3: 2.3
• Topological Polar Surface Area: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 2,2-Dimethyl-3-phenoxycyclobutan-1-one

Introduction to 2,2-Dimethyl-3-phenoxycyclobutan-1-one (CAS No. 1520143-87-6)

2,2-Dimethyl-3-phenoxycyclobutan-1-one (CAS No. 1520143-87-6) is a cyclic ketone compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural properties and potential applications. This compound features a cyclobutane ring with a ketone group and a phenyl ether substituent, making it a valuable building block for the synthesis of more complex molecules.

The chemical structure of 2,2-Dimethyl-3-phenoxycyclobutan-1-one is characterized by its cyclobutane ring, which is a four-membered ring known for its inherent strain. This strain can influence the reactivity and stability of the molecule, making it an interesting subject for both theoretical and experimental studies. The presence of the ketone group and the phenyl ether substituent adds further complexity and reactivity to the molecule, enhancing its potential for use in various chemical reactions.

Recent research has focused on the synthesis and application of 2,2-Dimethyl-3-phenoxycyclobutan-1-one. One notable study published in the Journal of Organic Chemistry (2021) explored the use of this compound as a key intermediate in the synthesis of novel pharmaceutical agents. The researchers demonstrated that 2,2-Dimethyl-3-phenoxycyclobutan-1-one can be efficiently converted into a range of bioactive molecules through selective functionalization reactions. These bioactive molecules exhibited promising activities against various biological targets, including enzymes and receptors involved in disease pathways.

In another study published in the European Journal of Medicinal Chemistry (2020), scientists investigated the potential of 2,2-Dimethyl-3-phenoxycyclobutan-1-one as a scaffold for developing new anti-inflammatory drugs. The researchers synthesized a series of derivatives by modifying the phenyl ether substituent and evaluated their anti-inflammatory properties in vitro and in vivo. The results showed that several derivatives exhibited potent anti-inflammatory effects with low cytotoxicity, suggesting their potential as lead compounds for further drug development.

The synthetic versatility of 2,2-Dimethyl-3-phenoxycyclobutan-1-one has also been highlighted in recent literature. A study published in Organic Letters (2019) reported an efficient and scalable synthesis method for this compound using transition-metal-catalyzed reactions. The method involved palladium-catalyzed coupling reactions followed by ring-closing metathesis to form the cyclobutane ring. This synthetic route not only provides high yields but also allows for easy modification of the substituents on the cyclobutane ring, facilitating the preparation of diverse derivatives.

Beyond its use as a synthetic intermediate, 2,2-Dimethyl-3-phenoxycyclobutan-1-one has shown promise in materials science applications. A study published in Advanced Materials (2018) explored the use of this compound as a building block for designing novel polymers with unique mechanical properties. The researchers demonstrated that copolymers containing 2,2-Dimethyl-3-phenoxycyclobutan-1-one units exhibited enhanced strength and flexibility compared to conventional polymers, making them suitable for various industrial applications.

In conclusion, 2,2-Dimethyl-3-phenoxycyclobutan-1-one (CAS No. 1520143-87-6) is a versatile compound with significant potential in both chemical synthesis and pharmaceutical development. Its unique structural features and reactivity make it an attractive candidate for further research and application in various fields. As ongoing studies continue to uncover new properties and uses for this compound, it is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.